1-[(2-fluorophenyl)acetyl]-4-(2-furylmethyl)piperazine

• IUPAC Name: 2-(2-fluorophenyl)-1-[4-(furan-2-ylmethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H19FN2O2/c18-16-6-2-1-4-14(16)12-17(21)20-9-7-19(8-10-20)13-15-5-3-11-22-15/h1-6,11H,7-10,12-13H2
• InChI Key: RKKOILHLQUPNDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CO2)C(=O)CC3=CC=CC=C3F
• Molecular Formula: C17H19FN2O2
• Molecular Weight: 302.34 g/mol

Description

1-[(2-fluorophenyl)acetyl]-4-(2-furylmethyl)piperazine, also known as FPFP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. FPFP belongs to the class of piperazine derivatives and has been shown to exhibit various pharmacological properties, including analgesic, anti-inflammatory, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of 1-[(2-fluorophenyl)acetyl]-4-(2-furylmethyl)piperazine is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain, including the GABAergic, serotonergic, and noradrenergic systems. This compound has been shown to increase the levels of GABA in the brain, which is a neurotransmitter that plays a crucial role in the regulation of anxiety and pain perception. This compound has also been shown to inhibit the release of inflammatory mediators, such as prostaglandins and cytokines, which are involved in the pathogenesis of various inflammatory disorders.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including analgesic, anti-inflammatory, and anxiolytic effects. In preclinical studies, this compound has been shown to reduce pain perception and inflammation in animal models of chronic pain and inflammatory disorders. This compound has also been shown to reduce anxiety-like behavior in animal models of anxiety disorders.

Advantages and Limitations for Lab Experiments

1-[(2-fluorophenyl)acetyl]-4-(2-furylmethyl)piperazine has several advantages for lab experiments, including its potent pharmacological effects, ease of synthesis, and low toxicity. However, this compound also has some limitations, including its poor solubility in water and limited bioavailability, which may affect its efficacy in vivo. Additionally, further studies are needed to fully understand the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for the research on 1-[(2-fluorophenyl)acetyl]-4-(2-furylmethyl)piperazine, including the optimization of its pharmacokinetic properties, the identification of its molecular targets, and the evaluation of its safety and efficacy in human clinical trials. Additionally, this compound may have potential applications in other fields, such as cancer research and neurodegenerative disorders, which warrant further investigation. Overall, this compound has shown promising results in preclinical studies and may have significant therapeutic potential for the treatment of various disorders.

Scientific Research Applications

1-[(2-fluorophenyl)acetyl]-4-(2-furylmethyl)piperazine has been extensively studied for its potential therapeutic applications in various fields, including pain management, inflammation, and anxiety disorders. In preclinical studies, this compound has been shown to exhibit potent analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of chronic pain conditions. This compound has also been shown to possess anxiolytic properties, indicating its potential use in the treatment of anxiety disorders.